Cas no 73757-45-6 (Ethyl 2-amino-3,3-difluorobutanoate)

• Product Name: Ethyl 2-amino-3,3-difluorobutanoate
• CAS No: 73757-45-6
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6233705
• PubChem ID: 12541714
• Update Time: 2025-05-19

Ethyl 2-amino-3,3-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3,3-difluorobutanoate
• EN300-7493108
• 73757-45-6
• Ethyl 2-amino-3,3-difluorobutanoate

• Inchi： 1S/C6H11F2NO2/c1-3-11-5(10)4(9)6(2,7)8/h4H,3,9H2,1-2H3
• InChI Key： CUDZXIJWCHSPFH-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(=O)OCC)N)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3,3-difluorobutanoate

Ethyl 2-amino-3,3-difluorobutanoate (CAS No. 73757-45-6): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-amino-3,3-difluorobutanoate, a compound with the chemical identifier CAS No. 73757-45-6, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its ethyl ester group and the presence of two fluorine atoms at the third carbon position, presents a fascinating subject for investigation across various scientific disciplines.

The molecular structure of Ethyl 2-amino-3,3-difluorobutanoate consists of a four-carbon chain with an amino group (-NH₂) at the second carbon and two fluorine atoms at the third carbon. This configuration imparts distinct physicochemical properties that make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms not only enhances the compound's lipophilicity but also influences its reactivity, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced biological activity and stability. The incorporation of fluorine into molecular structures has been shown to improve metabolic stability, binding affinity, and overall pharmacological efficacy. Ethyl 2-amino-3,3-difluorobutanoate exemplifies this trend, as its fluorinated backbone could potentially be exploited in the design of novel therapeutic agents.

One of the most compelling aspects of Ethyl 2-amino-3,3-difluorobutanoate is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new scaffolds for drug discovery programs. For instance, the amino group can be further functionalized to introduce various pharmacophores, while the ester linkage provides a versatile handle for chemical modifications. These attributes make it an attractive candidate for synthesizing complex molecules with tailored biological activities.

Recent studies have highlighted the potential of fluorinated amino acids in modulating enzyme activity and receptor binding. The unique electronic environment created by the two fluorine atoms in Ethyl 2-amino-3,3-difluorobutanoate could influence its interactions with biological targets, offering a strategic advantage in drug design. This has prompted investigations into its role as a precursor for fluorinated analogs of known drugs, where modifications at the fluoro-substituted positions could lead to improved therapeutic outcomes.

The synthesis of Ethyl 2-amino-3,3-difluorobutanoate presents an interesting challenge due to the need to introduce fluorine atoms precisely at the desired positions. Advanced synthetic methodologies, such as cross-coupling reactions and organometallic transformations, have been employed to achieve this goal. These techniques not only enhance yield but also allow for greater control over regioselectivity and stereochemistry.

In addition to its pharmaceutical applications, Ethyl 2-amino-3,3-difluorobutanoate has found utility in materials science. Its unique structural motifs make it a candidate for developing novel polymers and specialty chemicals with enhanced thermal stability and mechanical properties. The fluorinated backbone contributes to these desirable characteristics by introducing rigidity and resistance to degradation.

The safety profile of Ethyl 2-amino-3,3-difluorobutanoate is another critical consideration in its application across various fields. Preliminary toxicological studies have indicated that it exhibits low acute toxicity when handled under controlled conditions. However, comprehensive safety assessments are essential to ensure its suitability for industrial and laboratory use.

The future prospects for Ethyl 2-amino-3,3-difluorobutanoate are promising, with ongoing research exploring new synthetic routes and expanding its applications. Collaborative efforts between chemists and biologists are likely to drive innovation in this area, leading to breakthroughs that could revolutionize drug development and material science.